Cas no 594823-65-1 (1,2-Benzenedicarbonitrile, 3-(2,6-dibromo-4-methylphenoxy)-)

• Product Name: 1,2-Benzenedicarbonitrile, 3-(2,6-dibromo-4-methylphenoxy)-
• CAS No: 594823-65-1
• MF: C₁₅H₈Br₂N₂O
• MW: 392.044821739197
• CID: 338519
• PubChem ID: 71442923
• Update Time: 2025-04-19

1,2-Benzenedicarbonitrile, 3-(2,6-dibromo-4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3-(2,6-dibromo-4-methylphenoxy)-
• 3-(2,6-dibromo-4-methylphenoxy)benzene-1,2-dicarbonitrile
• DTXSID20851773
• 594823-65-1

• Inchi： 1S/C15H8Br2N2O/c1-9-5-12(16)15(13(17)6-9)20-14-4-2-3-10(7-18)11(14)8-19/h2-6H,1H3
• InChI Key： VMFBJIKCPLAZKF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1OC1C=CC=C(C#N)C=1C#N)Br

Computed Properties

• Exact Mass: 389.90034
• Monoisotopic Mass: 389.90034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81